Cas no 901268-48-2 (1-(3-chloro-4-methylphenyl)-3-(3-methoxyphenyl)-1H-pyrazolo4,3-cquinoline)

• Product Name: 1-(3-chloro-4-methylphenyl)-3-(3-methoxyphenyl)-1H-pyrazolo4,3-cquinoline
• CAS No: 901268-48-2
• MF: C₂₄H₁₈ClN₃O
• MW: 399.872224330902
• CID: 6025128
• PubChem ID: 20852818
• Update Time: 2025-10-29

1-(3-chloro-4-methylphenyl)-3-(3-methoxyphenyl)-1H-pyrazolo4,3-cquinoline Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-methylphenyl)-3-(3-methoxyphenyl)-1H-pyrazolo4,3-cquinoline
• 1-(3-chloro-4-methylphenyl)-3-(3-methoxyphenyl)pyrazolo[4,3-c]quinoline
• 1-(3-chloro-4-methylphenyl)-3-(3-methoxyphenyl)-1H-pyrazolo[4,3-c]quinoline
• AKOS001803861
• F3407-1547
• 901268-48-2

• Inchi： 1S/C24H18ClN3O/c1-15-10-11-17(13-21(15)25)28-24-19-8-3-4-9-22(19)26-14-20(24)23(27-28)16-6-5-7-18(12-16)29-2/h3-14H,1-2H3
• InChI Key： WANXDWKRIIPFRY-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C2N(C3=CC=C(C)C(Cl)=C3)N=C(C3=CC=CC(OC)=C3)C=2C=1

Computed Properties

• Exact Mass: 399.1138399g/mol
• Monoisotopic Mass: 399.1138399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 39.9Ų

Additional information on 1-(3-chloro-4-methylphenyl)-3-(3-methoxyphenyl)-1H-pyrazolo4,3-cquinoline

Comprehensive Overview of 1-(3-chloro-4-methylphenyl)-3-(3-methoxyphenyl)-1H-pyrazolo[4,3-c]quinoline (CAS No. 901268-48-2)

The compound 1-(3-chloro-4-methylphenyl)-3-(3-methoxyphenyl)-1H-pyrazolo[4,3-c]quinoline (CAS No. 901268-48-2) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structural framework, combining a pyrazoloquinoline core with substituted phenyl rings, makes it a promising candidate for various applications, including drug discovery and optoelectronic materials. Researchers are particularly interested in its potential as a kinase inhibitor or fluorescence probe, aligning with current trends in targeted cancer therapies and diagnostic tools.

In recent years, the demand for small-molecule modulators and bioactive heterocycles has surged, driven by advancements in precision medicine. The 1H-pyrazolo[4,3-c]quinoline scaffold, as seen in this compound, is known for its versatility in interacting with biological targets. The presence of both 3-chloro-4-methylphenyl and 3-methoxyphenyl substituents enhances its binding affinity and selectivity, making it a subject of interest in structure-activity relationship (SAR) studies. This aligns with frequent search queries such as "novel kinase inhibitors 2024" and "heterocyclic compounds in drug design."

From a synthetic chemistry perspective, the preparation of 901268-48-2 involves multi-step organic transformations, including palladium-catalyzed cross-coupling and cyclization reactions. Its molecular weight and logP value suggest moderate solubility, a critical factor for bioavailability in drug development. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing its purity, a topic often searched by analytical chemists.

Beyond pharmaceuticals, this compound's conjugated π-system and electron-donating methoxy group make it a candidate for organic light-emitting diodes (OLEDs) or photovoltaic materials. Searches for "organic semiconductors 2024" and "quinoline-based materials" reflect growing interest in sustainable technologies. However, challenges such as scalability and stability under ambient conditions remain areas for further investigation.

In summary, 1-(3-chloro-4-methylphenyl)-3-(3-methoxyphenyl)-1H-pyrazolo[4,3-c]quinoline represents a multifaceted compound with applications spanning biomedicine and materials science. Its CAS No. 901268-48-2 serves as a key identifier for researchers exploring its synthetic routes, biological activity, or physical properties. As interdisciplinary studies evolve, this molecule may emerge as a cornerstone in next-generation therapeutics or green technologies.